1H-Pyrrole-2,5-dione, 1-(2,4,6-tribromophenyl)-

• CAS No.: 59789-51-4
• Molecular Formula: C10H4Br3NO2
• Molecular Weight: 409.86 g/mol
• IUPAC Name: 1-(2,4,6-tribromophenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C10H4Br3NO2/c11-5-3-6(12)10(7(13)4-5)14-8(15)1-2-9(14)16/h1-4H
• InChI Key: ONEIBTGSNPDDSB-UHFFFAOYSA-N
• SMILES: C1=CC(=O)N(C1=O)C2=C(C=C(C=C2Br)Br)Br

Description

1H-Pyrrole-2,5-dione, 1-(2,4,6-tribromophenyl)- is a useful research compound. Its molecular formula is C10H4Br3NO2 and its molecular weight is 409.86 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,4,6-tribromoaniline (1.20g, 3.64 mmol), maleic anhydride (0.83g, 8.5 mmol) and tin(II) chloride (0.064g, 0.34 mmol) is heated to 142° C. with mixing and held at this temperature for 1.9 hours. The reaction mixture is cooled, extracted with xylene, filtered and the resulting filtrate water washed. Solvent removal yielded N-(2,4,6-tribromophenyl)maleimide. Analysis by High Pressure Liquid Chromatography (HPLC) showed conversion of 2,4,6-tribromoaniline to be 99.9% and selectivity to N-(2,4,6-tribromophenyl)maleimide based on reacted 2,4,6-tribromoaniline of 75.0%.